Cas no 1173019-90-3 (Triphosgene-13C3)

Triphosgene-13C3 Properties

Names and Identifiers

• 三光气-13C3
• Bis[trichloro(~13~C)methyl] (~13~C)carbonate
• bis(trichloro(113C)methyl) carbonate

• InChIKey： UCPYLLCMEDAXFR-VMIGTVKRSA-N
• Inchi： 1S/C3Cl6O3/c4-2(5,6)11-1(10)12-3(7,8)9/i1+1,2+1,3+1
• SMILES： Cl[13C](O[13C](=O)O[13C](Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 150
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Boiling Point: 203-206 °C(lit.)
• Melting Point: 79-83 °C (lit.)